(1E,4E)-1-(dimethylamino)-5-(2-thienyl)penta-1,4-dien-3-one

• IUPAC Name: (1E,4E)-1-(dimethylamino)-5-thiophen-2-ylpenta-1,4-dien-3-one
• InChI: InChI=1S/C11H13NOS/c1-12(2)8-7-10(13)5-6-11-4-3-9-14-11/h3-9H,1-2H3/b6-5+,8-7+
• InChI Key: VZONDMKKYNJRQF-BSWSSELBSA-N
• Canonical SMILES: CN(C)C=CC(=O)C=CC1=CC=CS1
• Isomeric SMILES: CN(C)/C=C/C(=O)/C=C/C1=CC=CS1
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

“(1E,4E)-1-(dimethylamino)-5-(2-thienyl)penta-1,4-dien-3-one” is a chemical compound with the CAS number 320416-15-7. It has a molecular formula of C11H13NOS and a molecular weight of 207.29.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the search results.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results.

Physical And Chemical Properties Analysis

The specific physical and chemical properties of this compound are not detailed in the search results.

Scientific Research Applications

Synthesis and Characterization

In synthetic chemistry, the compound's derivatives have been utilized to explore novel synthetic routes and understand structural relationships. For instance, studies on transition metal complexes involving related pentaene structures have contributed to the development of new synthetic methodologies and the characterization of complex molecules. This research area focuses on the synthesis of dimetal complexes, providing insights into the structural and electronic properties of these compounds, which are crucial for understanding reaction mechanisms and designing catalysts (Weng et al., 1998).

Chemical Properties and Reactions

The compound's framework is instrumental in studying chemical reactions, such as cycloadditions, which are fundamental in creating complex molecular structures. Research on the asymmetric organocatalysis of cycloaddition reactions showcases the utility of related dienes in synthesizing enantiomerically enriched products. This line of research not only provides valuable insights into the mechanistic aspects of such reactions but also contributes to the field of asymmetric synthesis, enhancing the development of chiral molecules with potential pharmaceutical applications (Harmata et al., 2003).

Material Science and Nonlinear Optics

The compound and its analogues have found applications in material science, particularly in the design of organic donor-acceptor molecules exhibiting significant third-order optical nonlinearities. These properties are crucial for developing materials for optical switching, data storage, and other photonic applications. The study of such compounds enhances our understanding of the structure-property relationships essential for designing advanced optical materials with tailored properties (Michinobu et al., 2005).

Mechanism of Action

The mechanism of action for this compound is not provided in the search results.

Safety and Hazards

The safety and hazards associated with this compound are not provided in the search results.

Future Directions

The future directions or potential applications for this compound are not mentioned in the search results.